Cas no 220448-02-2 (2-(7-Chloro-5-methyl-4-oxo-3-phenyl-4,5-dihydro-3H-pyridazino4,5-bindol-1-yl)-N,N-dimethylacetamide)

• Product Name: 2-(7-Chloro-5-methyl-4-oxo-3-phenyl-4,5-dihydro-3H-pyridazino4,5-bindol-1-yl)-N,N-dimethylacetamide
• CAS No: 220448-02-2
• MF: C₂₁H₁₉ClN₄O₂
• MW: 394.854163408279
• MDL: MFCD05260882
• CID: 238763
• PubChem ID: 9930560
• Update Time: 2025-10-29

2-(7-Chloro-5-methyl-4-oxo-3-phenyl-4,5-dihydro-3H-pyridazino4,5-bindol-1-yl)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-Chloro-5-methyl-4-oxo-3-phenyl-4,5-dihydro-3H-pyridazino[4,5-b]indol-1-yl)-N,N-dimethylacetamide
• 3H-Pyridazino[4,5-b]indole-1-acetamide,7-chloro-4,5-dihydro-N,N,5-trimethyl-4-oxo-3-phenyl-
• 7-chloro-4,5-dihydro-N,N,5-trimethyl-4-oxo-3-phenyl-3H-Pyridazino[4,5-b]indole-1-acetamide
• DTXSID10433007
• (7-chloro-N,N,5-trimethyl-4-oxo-3-phenyl-3,5-dihydro-4H-pyridazino[4,5-b]indole-1-acetamide)
• 4K8W47WK2L
• 2-(7-chloro-5-methyl-4-oxo-3-phenylpyridazino[4,5-b]indol-1-yl)-N,N-dimethylacetamide
• UNII-4K8W47WK2L
• SSR 180575
• (7-chloro-N,N,5-trimethyl-4-oxo-3-phenyl-3,5-dihydro-4H-pyridozino[4,5-b]indole-1-acetamide)
• BDBM50255226
• SSR-180575
• CHEMBL517539
• 3H-PYRIDAZINO(4,5-B)INDOLE-1-ACETAMIDE, 7-CHLORO-4,5-DIHYDRO-N,N,5-TRIMETHYL-4-OXO-3-PHENYL-
• MB03473
• FT-0751759
• SR-180575
• SCHEMBL197375
• 2-(7-chloro-5-methyl-4-oxo-3-phenylpyridazino[4, 5-b]indol-1-yl)-N, N-dimethylacetamide
• 7-Chloro-N,N-dimethyl-5-methyl-4-oxo-3-phenyl-3,5-dihydro-4H-pyridazino[4,5-b]indole-1-acetamide
• SSR180575
• SSR-180,575
• Q7393049
• 220448-02-2
• 7-CHLORO-4,5-DIHYDRO-N,N,5-TRIMETHYL-4-OXO-3-PHENYL-3H-PYRIDAZINO(4,5-B)INDOLE-1-ACETAMIDE
• DA-18896
• GLXC-15648
• 2-(7-Chloro-5-methyl-4-oxo-3-phenyl-4,5-dihydro-3H-pyridazino4,5-bindol-1-yl)-N,N-dimethylacetamide

• MDL： MFCD05260882
• Inchi： 1S/C21H19ClN4O2/c1-24(2)18(27)12-16-19-15-10-9-13(22)11-17(15)25(3)20(19)21(28)26(23-16)14-7-5-4-6-8-14/h4-11H,12H2,1-3H3
• InChI Key： HJSQVJOROCIILI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C1C(N(C3C=CC=CC=3)N=C(CC(N(C)C)=O)C=12)=O

Computed Properties

• Exact Mass: 394.11987
• Monoisotopic Mass: 394.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.91

Additional information on 2-(7-Chloro-5-methyl-4-oxo-3-phenyl-4,5-dihydro-3H-pyridazino4,5-bindol-1-yl)-N,N-dimethylacetamide

Compound CAS No. 220448-02-2: 2-(7-Chloro-5-methyl-4-oxo-3-phenyl-4,5-dihydro-3H-pyridazino[4,5-b]indol-1-yl)-N,N-dimethylacetamide

The compound with CAS No. 220448-02-2, known as 2-(7-Chloro-5-methyl-4-oxo-3-phenyl-4,5-dihydro-3H-pyridazino[4,5-b]indol-1-yl)-N,N-dimethylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridazinoindole derivatives, which are known for their unique structural features and potential bioactivity. The molecule's structure incorporates a pyridazino[4,5-b]indole core, which is further substituted with a chlorine atom at position 7, a methyl group at position 5, and a phenyl group at position 3. Additionally, the compound features an N,N-dimethylacetamide substituent attached to the indole ring via a methylene bridge.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The pyridazinoindole core is known to interact with various protein targets, including kinases and G-protein coupled receptors (GPCRs), making it a promising candidate for drug development. The substitution pattern of this compound, particularly the presence of electron-withdrawing groups like chlorine and methyl groups, enhances its ability to modulate these targets effectively. Furthermore, the N,N-dimethylacetamide group contributes to the molecule's lipophilicity, improving its bioavailability and permeability across biological membranes.

One of the most notable advancements in research involving this compound is its role in anticancer therapy. Preclinical studies have demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves inhibition of key enzymes involved in cell cycle progression and induction of apoptosis in cancer cells. These findings have positioned this compound as a potential lead for developing novel anticancer agents.

In addition to its antitumor properties, this compound has also shown promise in the treatment of neurodegenerative diseases. Research indicates that it may act as a potent inhibitor of enzymes associated with neuroinflammation and oxidative stress, which are key contributors to conditions like Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier due to its optimized physicochemical properties further enhances its potential in this therapeutic area.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the substitution pattern and stereochemistry of the molecule, ensuring high purity and consistency in the final product. Recent innovations in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which are critical for studying its stereochemical effects on biological activity.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), HRMS (high-resolution mass spectrometry), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, conformational flexibility, and solid-state properties. Such information is invaluable for optimizing its formulation and delivery systems in pharmaceutical applications.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of this compound in other disease areas such as inflammation and cardiovascular disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials. The integration of computational chemistry tools with experimental approaches is also paving the way for rational drug design strategies tailored to enhance the efficacy and safety profile of this compound.

In conclusion, CAS No. 220448-02-2 represents a cutting-edge advancement in medicinal chemistry with multifaceted applications across various therapeutic domains. Its unique structural features, coupled with promising preclinical results, underscore its potential as a next-generation drug candidate. As research continues to unravel its full spectrum of biological activities and mechanisms, this compound stands at the forefront of innovative drug discovery efforts aimed at addressing unmet medical needs.